Cas no 58044-83-0 (N-butyl-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-butyl-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 58044-83-0
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 6074627
• PubChem ID: 102109124
• Update Time: 2025-10-29

N-butyl-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-oxo-2-phenylethane-1-sulfonamide
• 58044-83-0
• EN300-1178705

• Inchi： 1S/C12H17NO3S/c1-2-3-9-13-17(15,16)10-12(14)11-7-5-4-6-8-11/h4-8,13H,2-3,9-10H2,1H3
• InChI Key： UIDQOIWXXKLOOO-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-butyl-2-oxo-2-phenylethane-1-sulfonamide

Introduction to N-butyl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 58044-83-0)

N-butyl-2-oxo-2-phenylethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 58044-83-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound’s molecular structure combines a butyl group, a β-ketoester moiety, and a phenyl ring, all linked by a sulfonamide functional group, which contributes to its diverse chemical reactivity and biological interactions.

The sulfonamide group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and interact with biological targets. In particular, sulfonamides have been extensively studied for their antimicrobial properties, as well as their roles in treating various inflammatory and metabolic disorders. The presence of the butyl group in N-butyl-2-oxo-2-phenylethane-1-sulfonamide introduces additional hydrophobicity, which can influence its solubility and bioavailability. Meanwhile, the phenylethane core provides a rigid aromatic system that may enhance binding affinity to specific biological receptors.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the binding modes of such compounds more effectively. Studies suggest that the sulfonamide moiety in N-butyl-2-oxo-2-phenylethane-1-sulfonamide can engage in hydrogen bonding with polar residues in protein targets, while the phenyl ring can stack with aromatic pockets, further stabilizing the interaction. These insights have been instrumental in designing novel derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of N-butyl-2-oxo-2-phenylethane-1-sulfonamide is its potential as a scaffold for developing small-molecule inhibitors. For instance, researchers have investigated its derivatives as modulators of enzymes involved in metabolic pathways associated with diabetes and obesity. The β-ketoester functionality within the molecule can undergo various chemical transformations, allowing for the synthesis of analogs with tailored biological activities. Such modifications have led to promising candidates for preclinical evaluation.

The compound’s relevance extends to the field of oncology as well. Emerging evidence indicates that sulfonamides can interfere with key signaling pathways in cancer cells, making them attractive candidates for anticancer therapy. The structural features of N-butyl-2-oxo-2-phenylethane-1-sulfonamide, particularly the phenyl ring and sulfonamide group, are thought to contribute to its ability to disrupt oncogenic processes. Further research is needed to fully elucidate these mechanisms, but initial findings are encouraging.

In addition to its therapeutic potential, N-butyl-2-oxo-2-phenylethane-1-sulfonamide has been explored for its role in chemical biology research. Its ability to interact with biological macromolecules makes it a valuable tool for studying enzyme kinetics and receptor-ligand interactions. High-throughput screening campaigns have identified derivatives of this compound that show promise as probes for understanding complex biological systems.

The synthesis of N-butyl-2-oxo-2-phenylethane-1-sulfonamide involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key steps include the formation of the β-ketoester intermediate followed by sulfonation and subsequent alkylation. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving yields. Such efforts align with broader trends in pharmaceutical manufacturing aimed at sustainability.

From a regulatory perspective, compounds like N-butyl-2-oxo-2-phenelethane 1 -sulfon amide (CAS No 58044 83 0) must undergo rigorous testing to ensure safety and efficacy before entering clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacological properties. These studies provide critical data on dosing regimens, toxicity profiles, and potential side effects.

The future directions for research on N-butyl - 2 oxo - 2 phenylethanone -sulfonylamide CAS NO:58044 -83 -0 are multifaceted. Exploration of its derivatives remains a key focus, with particular interest in enhancing bioavailability and selectivity for target enzymes or receptors. Additionally, computational modeling techniques are being refined to predict how structural modifications will affect biological activity, streamlining the drug discovery process.

In conclusion, N -butyl - - oxo - phenylethanone sulfonylamide CAS NO:58044 -83 -0 represents a promising compound with diverse applications across pharmaceutical research and development。 Its unique structural features make it an attractive scaffold for designing novel therapeutics，while ongoing studies continue to uncover new biological functions。 As our understanding of molecular interactions deepens，the potential uses for this sulfonamide derivative are likely to expand，offering hope for innovative treatments in various therapeutic areas。